58-96-8

Uridine

In Stock

• CAS RN:
• 58-96-8

• Formula:
• C9H12N2O6

• InChI:
• InChI=1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7-,8-/m1/s1

• InChIKey:
• DRTQHJPVMGBUCF-XVFCMESISA-N

• Uridine is a nucleoside that is used as a component of RNA and numerous other biomolecules. For example, uridine 5’-diphosphate glucose is the direct glucose donor for glycogen synthesis. Also, uridine 5’-diphosphate and uridine 5’-triphosphate act as signaling molecules that activate purinergic receptors.
  Uridine is a nucleoside;  widely distributed in nature. Uridine is one of the four basic components of ribonucleic acid (RNA).
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Uridine is a nucleoside consisting of uracil and D-ribose and a component of RNA. Uridine has been studied as a rescue agent to reduce the toxicities associated with 5-fluorouracil (5-FU), thereby allowing the administr...

Ethyl 2-(6-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)acetate

In Stock

• CAS RN:
• 50558-96-8

• Formula:
• C15H18O4

• InChI:
• InChI=1S/C15H18O4/c1-3-19-14(16)9-11-5-4-10-8-12(18-2)6-7-13(10)15(11)17/h6-8,11H,3-5,9H2,1-2H3

• InChIKey:
• DJFMTSPSDLSFKC-UHFFFAOYSA-N

• Ethyl 2-(6-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)acetate is a useful research compound. Its molecular formula is C15H18O4 and its molecular weight is 262.3 g/mol. The purity is usually 95%.

N-[2,2,2-trichloro-1-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzamide

Usually In Stock

• CAS RN:
• 165058-96-8

• Formula:
• C14H12Cl3N3O2

• InChI:
• InChI=1S/C14H12Cl3N3O2/c1-9-7-11(21)20(8-18-9)13(14(15,16)17)19-12(22)10-5-3-2-4-6-10/h2-8,13H,1H3,(H,19,22)

• InChIKey:
• MMZJOKITLIJYJC-UHFFFAOYSA-N

• N-[2,2,2-trichloro-1-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C14H12Cl3N3O2 and its molecular weight is 360.62. The purity is usually 95%.

2-(Allylthio)-5-(pyridin-4-yl)-1,3,4-oxadiazole

In Stock

• CAS RN:
• 330558-96-8

• Formula:
• C10H9N3OS

• InChI:
• InChI=1S/C10H9N3OS/c1-2-7-15-10-13-12-9(14-10)8-3-5-11-6-4-8/h2-6H,1,7H2

• InChIKey:
• WOCGNTOGQKEMSJ-UHFFFAOYSA-N

• 2-(Allylthio)-5-(pyridin-4-yl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C10H9N3OS and its molecular weight is 219.26. The purity is usually 95%.

1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea

In Stock

• CAS RN:
• 1153458-96-8

• Formula:
• C10H22N4O

• InChI:
• InChI=1S/C10H22N4O/c1-9(2)13-10(15)12-5-8-14-6-3-11-4-7-14/h9,11H,3-8H2,1-2H3,(H2,12,13,15)

• InChIKey:
• GBWHAGCINQEHIH-UHFFFAOYSA-N

• 1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea is a useful research compound. Its molecular formula is C10H22N4O and its molecular weight is 214.31 g/mol. The purity is usually 95%.

(1R)-1-[3-fluoro-4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine

In Stock

• CAS RN:
• 1344958-96-8

• Formula:
• C11H12FN3

• InChI:
• InChI=1S/C11H12FN3/c1-8(13)9-3-4-11(10(12)7-9)15-6-2-5-14-15/h2-8H,13H2,1H3/t8-/m1/s1

• InChIKey:
• MJZHEFWTFQBKHO-MRVPVSSYSA-N

• (1R)-1-[3-fluoro-4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine is a useful research compound. Its molecular formula is C11H12FN3 and its molecular weight is 205.23 g/mol. The purity is usually 95%.

3-(2-Oxo-1,3-oxazolidin-3-yl)propane-1-sulfonamide

In Stock

• CAS RN:
• 2138358-96-8

• Formula:
• C6H12N2O4S

• InChI:
• InChI=1S/C6H12N2O4S/c7-13(10,11)5-1-2-8-3-4-12-6(8)9/h1-5H2,(H2,7,10,11)

• InChIKey:
• GOJCSFPDEAZQGF-UHFFFAOYSA-N

• 3-(2-Oxo-1,3-oxazolidin-3-yl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C6H12N2O4S and its molecular weight is 208.23. The purity is usually 95%.

1-(2-chlorophenyl)-5-methyl-1H-pyrazole

• CAS RN:
• 1247358-96-8

• Formula:
• C10H9ClN2

• InChI:
• InChI=1S/C10H9ClN2/c1-8-6-7-12-13(8)10-5-3-2-4-9(10)11/h2-7H,1H3

• InChIKey:
• XUKNFSXHFVTOOA-UHFFFAOYSA-N

• 1-(2-chlorophenyl)-5-methyl-1H-pyrazole, also known as 1-(2-chlorophenyl)-5-methyl-1H-pyrazole, is a useful research compound. Its molecular formula is C10H9ClN2 and its molecular weight is 192.646. The purity is usually 95%.

1-((2S,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione

• CAS RN:
• 26287-69-4; 58-96-8

• Formula:
• C9H12N2O6

• InChI:
• InChI=1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7-,8-/m0/s1

• InChIKey:
• DRTQHJPVMGBUCF-PSQAKQOGSA-N

• 1-((2S,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C9H12N2O6 and its molecular weight is 244.203. The purity is usually 95%.